5-(benzyloxy)-1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indole

Specification

• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 1-morpholin-4-yl-2-(5-phenylmethoxyindol-1-yl)ethanone
• Standard InChI: InChI=1S/C21H22N2O3/c24-21(22-10-12-25-13-11-22)15-23-9-8-18-14-19(6-7-20(18)23)26-16-17-4-2-1-3-5-17/h1-9,14H,10-13,15-16H2
• Standard InChI Key: ZLFYONVGVXODGZ-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)CN2C=CC3=C2C=CC(=C3)OCC4=CC=CC=C4
• Canonical SMILES: C1COCCN1C(=O)CN2C=CC3=C2C=CC(=C3)OCC4=CC=CC=C4

Introduction

The compound 5-(benzyloxy)-1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indole is a complex organic molecule that has garnered attention in various biochemical and pharmaceutical contexts. This article aims to provide a comprehensive overview of its structure, synthesis, and potential applications based on available scientific literature.

Potential Applications

While specific applications of 5-(benzyloxy)-1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indole are not widely documented, compounds with similar structures have been explored for their biological activities. For instance, indole derivatives are known for their antiviral, antimicrobial, and anticancer properties. The presence of a morpholinyl group often enhances solubility and bioavailability, making such compounds more suitable for pharmaceutical applications.

Related Research Findings

Research on indole derivatives has shown promising results in various therapeutic areas:

• Antiviral Activity: Indole compounds have been investigated for their potential in treating viral infections, such as hepatitis C.

• Antimicrobial Activity: Certain indole-based compounds exhibit antimicrobial properties, making them candidates for new antibiotic development.

• Anticancer Activity: Some indole derivatives have demonstrated anticancer effects, although specific data on 5-(benzyloxy)-1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indole is not available.